Cas no 144991-25-3 (2-(5-amino-1H-pyrazol-1-yl)acetic acid)

• Product Name: 2-(5-amino-1H-pyrazol-1-yl)acetic acid
• CAS No: 144991-25-3
• MF: C₅H₇N₃O₂
• MW: 141.127980470657
• CID: 105555
• PubChem ID: 45116737
• Update Time: 2025-04-18

2-(5-amino-1H-pyrazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-aceticacid, 5-amino-
• 2-(5-aminopyrazol-1-yl)acetic acid
• 2-(5-amino-1H-pyrazol-1-yl)acetic acid
• F2198-5855
• SCHEMBL15330740
• 1H-Pyrazole-1-acetic acid, 5-amino-
• EN300-172862
• (5-Amino-1H-pyrazol-1-yl)acetic acid
• DTXSID60668483
• 5-amino-1-carboxymethylpyrazole
• AKOS012580588
• 144991-25-3
• 1H-Pyrazole-1-aceticacid,5-amino-(9CI)

• Inchi： 1S/C5H7N3O2/c6-4-1-2-7-8(4)3-5(9)10/h1-2H,3,6H2,(H,9,10)
• InChI Key： QXGNFPJNGTWWAB-UHFFFAOYSA-N
• SMILES： OC(CN1C(=CC=N1)N)=O

Computed Properties

• Exact Mass: 141.05391
• Monoisotopic Mass: 141.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.1A^2
• XLogP3: -0.4

Experimental Properties

• PSA: 81.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives